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Compound of Interest

Compound Name: AZD-8055

Cat. No.: B1683969

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of AZD-8055
in preclinical xenograft models, based on published research. This document includes detailed
protocols for drug preparation and administration, as well as a summary of dosing regimens
used in various cancer models.

Introduction

AZD-8055 is a potent and selective ATP-competitive inhibitor of mammalian target of
rapamycin (MTOR) kinase, affecting both mTORC1 and mTORC2 complexes.[1][2] This dual
inhibitory action leads to the suppression of downstream signaling pathways involved in cell
growth, proliferation, and survival.[1][3] In preclinical xenograft studies, AZD-8055 has
demonstrated significant anti-tumor activity across a range of human cancer cell lines.[1][3][4]
[5] The most common and effective route of administration in these studies is oral gavage.[1][2]

[4116]
Data Presentation: AZD-8055 Dosing Regimens in
Xenograft Models

The following table summarizes the oral administration protocols for AZD-8055 in various
xenograft models as reported in the literature.
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Xenograft . Dosing ]
Cell Line Dosage Vehicle Reference
Model Schedule
30% (w/v)
] 2.5,5,10 _ _ _
Glioblastoma  U87-MG Twice daily Captisol (pH [1]
mg/kg
3.0)
30% (w/v)
Glioblastoma  U87-MG 10, 20 mg/kg Once daily Captisol (pH [2]
3.0)
] Once daily for N
Glioblastoma  U87-MG 20 mg/kg Not specified [6]
1 or 4 days
30% (w/v)
2.5,5,10 _ _ _
Lung Cancer A549 Twice daily Captisol (pH [1]
mg/kg
3.0)
. Daily, 5
Multiple -
MM.1S 5, 10 mg/kg days/week for  Not specified [7]
Myeloma
4 weeks
See study for
Renal Cancer Renca 20 mg/kg specific Not specified [8]

schedule

Intraperitoneal (i.p.) administration has also been reported, although it is less common for
efficacy studies. One study utilized a vehicle of PBS with 0.02% Tween 80 and 0.26%
polyethylene glycol for i.p. injection.[9]

Experimental Protocols
Preparation of AZD-8055 for Oral Administration

This protocol is based on the formulation used in multiple reported xenograft studies.[1]
Materials:

» AZD-8055 powder
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Captisol® (30% w/v in a suitable buffer, e.g., citrate buffer, pH 3.0)

Sterile, conical tubes

Vortex mixer

Sonicator (optional)
Procedure:

o Calculate the required amount of AZD-8055 and vehicle based on the desired final
concentration and the number and weight of the animals to be dosed.

» Weigh the appropriate amount of AZD-8055 powder and place it in a sterile conical tube.
e Add the calculated volume of 30% (w/v) Captisol (pH 3.0) to the tube.

» Vortex the mixture vigorously until the AZD-8055 is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.

» Visually inspect the solution to ensure there are no particulates. The final solution should be
clear.

o Store the formulation as recommended by the manufacturer or as determined by stability
studies. For in vivo studies, it is often prepared fresh before each administration.

Animal Handling and Xenograft Establishment

Materials:

e Immunocompromised mice (e.g., nude, SCID)
e Cancer cell line of interest

o Sterile PBS or appropriate cell culture medium
e Syringes and needles

o Calipers
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Procedure:
o Culture the selected cancer cell line under appropriate conditions.

o Harvest the cells and resuspend them in sterile PBS or serum-free medium at the desired
concentration (e.g., 5 x 1076 cells/0.1 mL).

e Subcutaneously inject the cell suspension into the flank of the immunocompromised mice.
e Monitor the mice regularly for tumor growth.

e Once the tumors reach a palpable size (e.g., 150-200 mm?), use calipers to measure the
tumor length and width.

e Calculate the tumor volume using the formula: (Length x Width?) / 2.

o Randomize the mice into control and treatment groups with comparable mean tumor
volumes.

Oral Administration of AZD-8055

Materials:

e Prepared AZD-8055 formulation

» Oral gavage needles (flexible or rigid, appropriate size for the animal)
e Syringes

Procedure:

e Calculate the volume of AZD-8055 formulation to be administered to each mouse based on
its body weight and the desired dose (e.g., 0.1 mL/10 g of body weight).[1]

¢ Gently restrain the mouse.
« Insert the oral gavage needle carefully into the esophagus.

o Slowly dispense the calculated volume of the AZD-8055 solution.
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e Return the mouse to its cage and monitor for any immediate adverse reactions.
o Administer the vehicle solution to the control group using the same procedure.

o Repeat the administration as per the defined dosing schedule (e.g., once or twice daily).

Tumor Growth Monitoring and Pharmacodynamic
Analysis

Procedure:

Measure tumor volumes with calipers at regular intervals (e.g., twice weekly) throughout the
study.[1]

¢ Monitor the body weight of the animals to assess toxicity.
o At the end of the study or at specified time points, euthanize the animals.
o Excise the tumors for pharmacodynamic analysis.

e Tumor lysates can be analyzed by Western blotting for the phosphorylation status of mTOR
pathway proteins such as pS6 and pAKT to confirm the biological activity of AZD-8055.[1][6]

Visualizations
AZD-8055 Mechanism of Action
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Caption: AZD-8055 inhibits both mTORC1 and mTORC2 complexes.
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Caption: Workflow for AZD-8055 administration in xenograft models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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